Cas no 116201-09-3 (1-(2-Chloroethyl)cyclopentan-1-ol)

• Product Name: 1-(2-Chloroethyl)cyclopentan-1-ol
• CAS No: 116201-09-3
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 5736320
• PubChem ID: 14242098
• Update Time: 2025-06-09

1-(2-Chloroethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-704277
• AKOS006384966
• 116201-09-3
• 1-(2-CHLOROETHYL)CYCLOPENTAN-1-OL
• Cyclopentanol, 1-(2-chloroethyl)-
• 1-(2-Chloroethyl)cyclopentan-1-ol

• Inchi： 1S/C7H13ClO/c8-6-5-7(9)3-1-2-4-7/h9H,1-6H2
• InChI Key： LMKDJHGISRKRPY-UHFFFAOYSA-N
• SMILES： ClCCC1(CCCC1)O

Computed Properties

• Exact Mass: 148.0654927g/mol
• Monoisotopic Mass: 148.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 90 °C(Press: 12 Torr)
• pka: 14.87±0.20(Predicted)

Additional information on 1-(2-Chloroethyl)cyclopentan-1-ol

Introduction to 1-(2-Chloroethyl)cyclopentan-1-ol (CAS No. 116201-09-3)

1-(2-Chloroethyl)cyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 116201-09-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentan ring substituted with a 2-chloroethyl group at the 1-position and a hydroxyl group at the 1-position of the cyclopentan ring, has garnered attention due to its structural versatility and potential biological activities. The presence of both an alkylating moiety and a hydroxyl functional group makes it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives.

The structural framework of 1-(2-Chloroethyl)cyclopentan-1-ol combines the rigidity of the cyclopentan ring with the reactivity of the 2-chloroethyl side chain. This combination allows for diverse chemical transformations, including nucleophilic substitution reactions, etherification, and alkylation processes. Such transformations are pivotal in medicinal chemistry for generating novel compounds with tailored biological properties. The hydroxyl group further enhances its synthetic utility, enabling reactions such as esterification, ether formation, and participation in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

In recent years, there has been growing interest in developing new scaffolds for therapeutic agents, particularly those that can modulate biological pathways involved in diseases like cancer and inflammation. The cyclopentan ring system is known for its ability to mimic natural steroidal structures, which are prevalent in many bioactive molecules. By incorporating a 2-chloroethyl substituent, 1-(2-Chloroethyl)cyclopentan-1-ol offers a potential platform for designing molecules that can interact with biological targets in unique ways. For instance, the alkylating nature of the 2-chloroethyl group suggests potential applications in the development of antineoplastic agents, where selective alkylation of biomolecules is a key mechanism.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies to identify promising candidates for drug discovery. In these studies, 1-(2-Chloroethyl)cyclopentan-1-ol has been used as a scaffold to predict binding affinities and interactions with various protein targets. The cyclopentan ring's conformational flexibility allows it to adopt multiple shapes that can fit into different binding pockets, while the hydroxyl and 2-chloroethyl groups provide specific interactions through hydrogen bonding and electrostatic forces. Such features make it an attractive candidate for designing small-molecule inhibitors or modulators.

The synthesis of 1-(2-Chloroethyl)cyclopentan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include cyclization reactions to form the cyclopentan ring followed by functionalization at the 1-position with both a hydroxyl group and a 2-chloroethyl moiety. Advances in catalytic methods have improved the efficiency and selectivity of these synthetic routes, reducing unwanted byproducts and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents at desired positions on the cyclopentan core.

In terms of biological activity, preliminary studies on derivatives of 1-(2-Chloroethyl)cyclopentan-1-ol have shown promise in modulating certain enzyme activities relevant to metabolic pathways. The combination of structural elements that mimic natural bioactive molecules makes it an interesting candidate for further investigation. Researchers have explored its potential as an intermediate in synthesizing kinase inhibitors or as a precursor for compounds that can modulate signal transduction pathways involved in cell proliferation and differentiation. These studies highlight the compound's potential utility not only as a building block but also as a lead compound itself.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in evaluating how 1-(2-Chloroethyl)cyclopentan-1-ol interacts with target proteins at an atomic level. These simulations help predict binding modes, affinity constants, and potential side effects before experimental validation is undertaken. Such virtual screening significantly reduces the time and cost associated with traditional high-throughput screening methods by prioritizing promising candidates based on their predicted interactions.

Moreover, green chemistry principles have influenced modern synthetic methodologies for producing compounds like 1-(2-Chloroethyl)cyclopentan-1-ol. Efforts are being made to develop synthetic routes that minimize waste generation, reduce energy consumption, and use environmentally benign solvents and reagents. Such approaches align with broader sustainability goals in pharmaceutical manufacturing while maintaining high standards of chemical purity and yield efficiency.

The versatility of 1-(2-Chloroethyl)cyclopentan-1-ol extends beyond its use as an intermediate; it also serves as a model compound for studying reaction mechanisms and developing new synthetic strategies. Its unique structural features provide chemists with opportunities to explore novel transformations that could be applied to other biologically relevant molecules. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.

In conclusion,1-(2-Chloroethyl)cyclopentan-1-ol (CAS No. 116201-09-3) represents a fascinating compound with diverse synthetic possibilities and potential biological applications. Its structural attributes make it an excellent candidate for further exploration in drug discovery programs aimed at developing treatments for various diseases. With ongoing advancements in synthetic methodologies and computational chemistry tools, this molecule is poised to play an important role in future pharmaceutical research efforts.